3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 3-[4-(4-chlorophenyl)sulfanylbutyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C15H19ClN2O2S/c1-15(2)13(19)18(14(20)17-15)9-3-4-10-21-12-7-5-11(16)6-8-12/h5-8H,3-4,9-10H2,1-2H3,(H,17,20)
• InChI Key: NZRDPGZJCGVICL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCCCSC2=CC=C(C=C2)Cl)C
• Molecular Formula: C15H19ClN2O2S
• Molecular Weight: 326.8 g/mol

Description

3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione, also known as Dantrolene, is a muscle relaxant medication that is used to treat muscle spasticity and muscle rigidity. It was first developed in the 1960s and has since been used in various medical applications.

Mechanism of Action

3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione works by inhibiting the release of calcium from the sarcoplasmic reticulum in muscle cells. This prevents muscle contraction and leads to muscle relaxation. The drug acts specifically on skeletal muscle, making it an effective treatment for conditions that involve involuntary muscle contractions.
Biochemical and Physiological Effects
3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been shown to have several biochemical and physiological effects on the body. It has been shown to reduce muscle tone and spasticity, as well as improve muscle strength and range of motion. Additionally, 3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been shown to have a neuroprotective effect in animal models of spinal cord injury.

Advantages and Limitations for Lab Experiments

3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied in both animal and human models. Additionally, it is relatively easy to administer and has a low risk of side effects. However, there are also limitations to its use in lab experiments. 3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione is a highly specific drug that only acts on skeletal muscle, making it less useful for studying other types of muscle. Additionally, the drug can be expensive and may not be readily available in all labs.

Future Directions

There are several future directions for research on 3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione. One area of interest is the drug's potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, there is ongoing research into the drug's potential use in the treatment of muscle disorders such as muscular dystrophy. Finally, there is interest in developing new formulations of 3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione that could improve its efficacy and reduce the risk of side effects.
Conclusion
3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione is a muscle relaxant medication that has been extensively studied for its potential therapeutic applications. It has a well-established mechanism of action and has been shown to be effective in treating muscle spasticity and rigidity associated with various medical conditions. While there are limitations to its use in lab experiments, there are several future directions for research on the drug, including its potential use in the treatment of neurodegenerative diseases and muscle disorders.

Scientific Research Applications

3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to be effective in treating muscle spasticity and rigidity associated with conditions such as multiple sclerosis, cerebral palsy, and spinal cord injuries. Additionally, 3-{4-[(4-chlorophenyl)thio]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been studied for its potential use in the treatment of malignant hyperthermia, a rare but life-threatening condition that can occur during anesthesia.